Cas no 1416439-08-1 (Spiro[3.3]heptan-2-amine hydrochloride)

• Product Name: Spiro[3.3]heptan-2-amine hydrochloride
• CAS No: 1416439-08-1
• MF: C₇H₁₄ClN
• MW: 147.645761013031
• MDL: MFCD22689925
• CID: 4595595
• PubChem ID: 71741658
• Update Time: 2025-06-09

Spiro[3.3]heptan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[3.3]heptan-2-amine hydrochloride
• 2-AMINOSPIRO[3.3]HEPTANE HCL
• 2-Aminospiro[3.3]heptane hydrochloride
• Spiro[3.3]heptan-2-amine HCl
• SB11483
• Spiro[3.3]heptan-6-amine hydrochloride
• Spiro[3.3]heptan-2-amine, hydrochloride (1:1)
• Spiro[3.3]hept-2-ylamine hydrochloride
• spiro[3.3]heptan-2-amine;hydrochloride
• DB-404356
• AS-35740
• EN300-152989
• Spiro[3.3]heptan-2-aminehydrochloride
• 1416439-08-1
• CS-0048691
• MFCD22689925
• Spiro[3.3]heptan-2-amine, hydrochloride
• SCHEMBL19517641
• SY098942
• AKOS025396086

• MDL： MFCD22689925
• Inchi： 1S/C7H13N.ClH/c8-6-4-7(5-6)2-1-3-7;/h6H,1-5,8H2;1H
• InChI Key： GXRHXOCHXRWKAR-UHFFFAOYSA-N
• SMILES： Cl.NC1CC2(CCC2)C1

Computed Properties

• Exact Mass: 147.0814771g/mol
• Monoisotopic Mass: 147.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Spiro[3.3]heptan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Spiro[3.3]heptan-2-amine hydrochloride

Professional Introduction to Spiro[3.3]heptan-2-amine hydrochloride (CAS No. 1416439-08-1)

Spiro[3.3]heptan-2-amine hydrochloride, a compound with the chemical identifier CAS No. 1416439-08-1, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This spirocyclic amine derivative belongs to a class of compounds that exhibit promising characteristics for further investigation in medicinal chemistry and drug development.

The molecular structure of Spiro[3.3]heptan-2-amine hydrochloride consists of a spirocyclic framework, which is a key feature that contributes to its distinct chemical and pharmacological properties. The spirocyclic core provides rigidity and stability, making it an attractive scaffold for designing novel therapeutic agents. The presence of an amine group at the 2-position of the heptane ring further enhances its reactivity and potential interactions with biological targets.

Recent research in the field of organic chemistry has highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit enhanced binding affinity and selectivity due to their constrained three-dimensional structures. The spirocyclic system in Spiro[3.3]heptan-2-amine hydrochloride is particularly noteworthy because it allows for precise tuning of electronic and steric properties, which can be exploited to optimize pharmacokinetic profiles.

In the realm of medicinal chemistry, the synthesis and characterization of Spiro[3.3]heptan-2-amine hydrochloride have been subjects of extensive study. Advanced synthetic methodologies have been employed to achieve high yields and purity, enabling researchers to explore its biological potential more effectively. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have played crucial roles in constructing the complex spirocyclic framework.

The pharmacological evaluation of Spiro[3.3]heptan-2-amine hydrochloride has revealed several intriguing properties that make it a valuable candidate for further development. Preliminary studies suggest that this compound may possess inhibitory activity against various enzymes and receptors relevant to human health. For instance, its structural motif has shown promise in modulating pathways associated with inflammation, pain, and neurodegeneration.

One of the most compelling aspects of Spiro[3.3]heptan-2-amine hydrochloride is its potential as a lead compound for drug discovery programs targeting neurological disorders. The spirocyclic scaffold provides a unique chemical space that is underrepresented in current therapeutic landscapes. This has prompted researchers to investigate its interactions with proteins such as kinases and ion channels, which are implicated in conditions like Alzheimer's disease and Parkinson's disease.

The development of novel scaffolds like Spiro[3.3]heptan-2-amine hydrochloride also underscores the importance of computational chemistry in modern drug design. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing lead compounds before they enter into expensive and time-consuming experimental validation phases. These computational approaches have significantly accelerated the process of identifying promising candidates for further pharmacological investigation.

In conclusion, Spiro[3.3]heptan-2-amine hydrochloride (CAS No. 1416439-08-1) represents a fascinating example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique spirocyclic framework combined with favorable pharmacological properties positions it as a compelling candidate for future drug development efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.